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Introduction

ATTO 465 is a fluorescent label belonging to the ATTO series of dyes, known for their high
fluorescence quantum yield, strong absorption, and exceptional thermal and photostability.[1][2]
Derived from the dye Acriflavin, ATTO 465 exhibits a notable Stokes shift and is moderately
hydrophilic.[1][2] The maleimide derivative of ATTO 465 is a thiol-reactive probe, making it an
ideal candidate for the specific labeling of cysteine residues in proteins and other thiol-
containing biomolecules.[3][4] This guide provides an in-depth overview of the spectral
properties, experimental protocols, and key applications of ATTO 465 maleimide for
professionals in research and drug development.

Core Spectroscopic and Photophysical Properties

The utility of a fluorophore is defined by its unique spectral characteristics. ATTO 465
maleimide possesses distinct excitation and emission profiles, making it a versatile tool for a
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variety of fluorescence-based assays. The fluorescence can be efficiently excited in the range
of 420 - 465 nm.[1][2]

Property Value Reference
Excitation Maximum (Aex) 453 nm [1][5]
Emission Maximum (Aem) 506 nm [1][5]

Molar Extinction Coefficient

7.5x10*M~tcmt [1][6]
(emax)
Fluorescence Quantum Yield

70 - 75% [1][6]
(nfl)
Fluorescence Lifetime (tfl) 5.0ns [1][6]
Stokes Shift 55 nm [1112]
Correction Factor (CFze0) 1.09 [1]
Correction Factor (CF2so) 0.48 [1]

Note: Optical data is for the carboxy derivative in aqueous solution.[3][6]

Experimental Protocols: Labeling Thiol-Containing
Biomolecules

The maleimide group of ATTO 465 readily reacts with the sulthydryl (thiol) groups of cysteine
residues to form a stable thioether bond.[7][8] This specific reaction allows for the targeted
labeling of proteins and other molecules.

l. Required Materials

e ATTO 465 maleimide
» Protein or other thiol-containing molecule

» Buffer: Phosphate-Buffered Saline (PBS), pH 7.0-7.5, is recommended.[6][7] Other buffers
such as Tris or HEPES can also be used, provided they do not contain thiols.[6][8]
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» Reducing Agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT) for
the reduction of disulfide bonds.[6]

e Solvent: Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO) to
prepare the dye stock solution.[3][9]

 Purification Column: Gel filtration column (e.g., Sephadex G-25) for separating the labeled

conjugate from unreacted dye.[7][9]

Il. Experimental Workflow for Protein Labeling

The following diagram outlines the key steps for labeling a protein with ATTO 465 maleimide.
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Caption: Workflow for Protein Labeling with ATTO 465 Maleimide.

lll. Detailed Protocol Steps

» Protein Preparation: Dissolve the protein at a concentration of 1-5 mg/mL in a suitable buffer
(e.g., PBS) at a pH between 7.0 and 7.5.[6][9] This pH range is optimal as it ensures the thiol
groups are sufficiently deprotonated for reaction while minimizing the reactivity of amine
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groups.[7] If necessary, reduce any disulfide bonds by incubating with a 10-fold molar excess
of TCEP or DTT.[6] If DTT is used, it must be removed by dialysis before adding the dye.[6]

e Dye Preparation: Immediately before use, prepare a 10-20 mM stock solution of ATTO 465
maleimide in anhydrous, amine-free DMF or DMSO.[3][6]

e Labeling Reaction: While gently stirring, add a 10-20 fold molar excess of the reactive dye
solution to the protein solution.[6] The reaction mixture should be protected from light and
incubated for 2 hours at room temperature or overnight at 4°C.[6][9]

» Purification: Separate the labeled protein from the unreacted dye and hydrolyzed maleimide
using a gel filtration column (e.g., Sephadex G-25) pre-equilibrated with the reaction buffer.
[71[9] The first colored, fluorescent band to elute will be the dye-protein conjugate.[7]

Logical Relationship of Labeling Reaction

The core of the labeling process is the specific chemical reaction between the maleimide
moiety of the dye and the thiol group of a cysteine residue.

ATTO 465 Protein with
Maleimide Thiol Group (-SH)

Reacts with /Reacts with

Stable Thioether
Bond Formation

Click to download full resolution via product page
Caption: Thiol-Reactive Labeling Chemistry.

Applications in Research and Drug Development

The unique spectral properties and specific reactivity of ATTO 465 maleimide make it a
valuable tool in various applications, including:
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o Multiplex Immunofluorescence (mlIF): The distinct excitation and emission spectra of ATTO
465 allow for its inclusion in multi-color imaging experiments, expanding the number of
targets that can be simultaneously visualized in a single tissue section.[10]

o Fluorescence Microscopy: Labeled proteins can be used to study their localization,
trafficking, and dynamics within cells.

o Flow Cytometry: ATTO 465 conjugates can be used for the identification and sorting of
specific cell populations.

o High-Throughput Screening (HTS): The bright and stable fluorescence of ATTO 465 is
advantageous for developing robust assays for drug discovery.

Conclusion

ATTO 465 maleimide is a high-performance fluorescent probe that offers researchers and drug
development professionals a reliable and versatile tool for the specific labeling of thiol-
containing molecules. Its favorable spectroscopic properties, coupled with straightforward and
well-documented labeling protocols, make it an excellent choice for a wide range of
fluorescence-based applications, ultimately enabling deeper insights into complex biological
systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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